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Compound of Interest

Compound Name: ATP-Red 1

Cat. No.: B560525

For researchers and scientists dedicated to advancing drug development, maintaining a safe
and efficient laboratory environment is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of ATP-Red 1, a fluorescent probe used to monitor
intracellular ATP concentrations. Adherence to these guidelines will help ensure the safety of
laboratory personnel and compliance with environmental regulations.

Chemical Safety Profile

The Safety Data Sheet (SDS) for ATP-Red 1 indicates that it is not classified as a hazardous
substance or mixture.[1] However, it is crucial to handle all laboratory chemicals with care and
to follow established protocols for waste management to minimize any potential risks.
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Experimental Protocol: Disposal of ATP-Red 1
Waste

This protocol outlines the recommended procedure for disposing of waste containing ATP-Red
1, including solutions and contaminated materials.

Materials:

o Appropriate Personal Protective Equipment (PPE):
o Safety goggles with side-shields
o Chemical-resistant gloves (e.qg., nitrile)

o Laboratory coat

Designated chemical waste container, properly labeled

Absorbent material (e.g., diatomite, universal binders)

70% Ethanol or other suitable disinfectant for decontamination

Spill containment kit

Procedure:

» Waste Segregation:

o Collect all waste containing ATP-Red 1, including unused solutions, spent cell culture
media, and contaminated consumables (e.g., pipette tips, microplates), in a designated
and clearly labeled waste container.

o Do not mix ATP-Red 1 waste with other incompatible waste streams.

e Liquid Waste Management:

o For small quantities of aqueous solutions containing ATP-Red 1, absorb the liquid using
an inert material like diatomite or universal binders.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Treat the absorbent material as chemical waste and place it in the designated, sealed
waste container.

e Solid Waste Management:

o Place all contaminated solid waste, such as gloves, paper towels, and plasticware, directly
into the designated chemical waste container.

e Decontamination:

o Decontaminate surfaces and non-disposable equipment that have come into contact with
ATP-Red 1 by scrubbing with 70% ethanol or another appropriate laboratory disinfectant.

o Dispose of any cleaning materials (e.g., wipes, paper towels) as chemical waste.
o Container Management:
o Ensure the chemical waste container is kept securely closed when not in use.

o Store the waste container in a designated satellite accumulation area, away from drains
and water courses.

» Final Disposal:

o Arrange for the disposal of the chemical waste container through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.

o Always follow your local, state, and federal regulations for chemical waste disposal.

Logical Workflow for ATP-Red 1 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ATP-Red 1.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/product/b560525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Generate
ATP-Red 1 Waste

Identify Waste Type

Solid

Liquid Waste Solid Waste
(e.g., media, solutions) (e.g., tips, plates, gloves)

Absorb with Inert Material
(e.g., diatomite)

Place in Designated
Waste Container

Place Absorbent in
Designated Waste Container

Decontaminate Surfaces
& Equipment with Alcohol

Securely Seal
Waste Container

Store in Satellite
Accumulation Area

Arrange for Disposal via
Institutional EHS

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ATP-Red 1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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